Cas no 566198-37-6 (3-(6-Carboxypyridin-2-yl)benzaldehyde)

3-(6-Carboxypyridin-2-yl)benzaldehyde structure
566198-37-6 structure
Product Name:3-(6-Carboxypyridin-2-yl)benzaldehyde
CAS No:566198-37-6
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD18316837
CID:945675
PubChem ID:12028314
Update Time:2025-04-19

3-(6-Carboxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(6-Carboxypyridin-2-yl)benzaldehyde
    • 6-(3-formylphenyl)pyridine-2-carboxylic acid
    • 3-(6-CARBOXY(PYRIDIN-2-YL))BENZALDEHYDE
    • MDL: MFCD18316837
    • Inchi: 1S/C13H9NO3/c15-8-9-3-1-4-10(7-9)11-5-2-6-12(14-11)13(16)17/h1-8H,(H,16,17)
    • InChI Key: LTFYKXWXQGLZFN-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(C2C=CC=C(C=O)C=2)=N1)=O

Computed Properties

  • Exact Mass: 227.05800
  • Monoisotopic Mass: 227.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.3Ų

Experimental Properties

  • PSA: 67.26000
  • LogP: 2.25930

3-(6-Carboxypyridin-2-yl)benzaldehyde Pricemore >>

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